2-[(3-cyano-6-ethyl-7,8-dihydro-5H-1,6-naphthyridin-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[(3-cyano-6-ethyl-7,8-dihydro-5H-1,6-naphthyridin-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C20H22N4O2S/c1-3-24-9-8-18-15(12-24)10-14(11-21)20(23-18)27-13-19(25)22-16-4-6-17(26-2)7-5-16/h4-7,10H,3,8-9,12-13H2,1-2H3,(H,22,25)
• InChI Key: JZORSUIGNQUEEN-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=NC(=C(C=C2C1)C#N)SCC(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C20H22N4O2S
• Molecular Weight: 382.5 g/mol
• CAS No.: 445222-25-3

Description

The compound “2-[(3-cyano-6-ethyl-7,8-dihydro-5H-1,6-naphthyridin-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide” is a complex organic molecule. It contains a naphthyridine core, which is a type of nitrogen-containing heterocyclic compound. Naphthyridines are known to have a variety of applications in medicinal chemistry, including anticancer, anti-HIV, anti-microbial, analgesic, anti-inflammatory, and antioxidant activities.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis Techniques : The compound has been synthesized through reactions involving specific cyano and methoxyphenyl components. For example, reactions of cyanoacetamide with other compounds have been studied for the synthesis of various naphthyridines (Almansour et al., 2015).
• Structural Analysis : Co-crystals and salts of related quinoline derivatives with amide bonds have been structurally studied, providing insights into the molecular structure and crystalline forms of similar compounds (Karmakar et al., 2009).

Biological Activities and Applications

• Acetylcholinesterase Inhibition : Certain naphthyridine derivatives, including those structurally related to the compound , have shown acetylcholinesterase inhibitory activity, suggesting potential applications in neurological research (Almansour et al., 2015).
• Antimicrobial Activity : Thiazoles and related compounds have been synthesized and tested for antimicrobial activities. This research area explores the potential of such compounds in combating bacterial and fungal infections (Wardkhan et al., 2008).

Miscellaneous Research

• Organophosphorus Studies : Research has been conducted on compounds with similar structures, investigating their reactions and properties in the context of organophosphorus chemistry (Pedersen & Lawesson, 1974).
• Computational and Pharmacological Evaluations : Computational models and pharmacological assessments have been done on similar heterocyclic derivatives, exploring their toxicity, tumor inhibition, and anti-inflammatory actions (Faheem, 2018).

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Many naphthyridine derivatives are known to interact with enzymes or receptors in the body, leading to their various biological effects.